Cas no 2229473-98-5 (1-(1-{imidazo1,2-apyrazin-3-yl}cyclopropyl)ethan-1-amine)

• Product Name: 1-(1-{imidazo1,2-apyrazin-3-yl}cyclopropyl)ethan-1-amine
• CAS No: 2229473-98-5
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5993700
• PubChem ID: 165709522
• Update Time: 2025-06-25

1-(1-{imidazo1,2-apyrazin-3-yl}cyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-{imidazo1,2-apyrazin-3-yl}cyclopropyl)ethan-1-amine
• 2229473-98-5
• 1-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropyl)ethan-1-amine
• EN300-1727202

• Inchi： 1S/C11H14N4/c1-8(12)11(2-3-11)9-6-14-10-7-13-4-5-15(9)10/h4-8H,2-3,12H2,1H3
• InChI Key： KOVJLENRSBQUGZ-UHFFFAOYSA-N
• SMILES： N12C=CN=CC1=NC=C2C1(C(C)N)CC1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Additional information on 1-(1-{imidazo1,2-apyrazin-3-yl}cyclopropyl)ethan-1-amine

Professional Introduction to Compound with CAS No. 2229473-98-5 and Product Name: 1-(1-{imidazo[1,2-apyrazin-3-yl}cyclopropyl)ethan-1-amine

The compound with the CAS number 2229473-98-5 and the product name 1-(1-{imidazo[1,2-apyrazin-3-yl}cyclopropyl)ethan-1-amine represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery. The presence of an imidazo[1,2-apyrazine] core within its structure suggests a unique set of chemical properties that make it a promising candidate for further investigation.

At the heart of this compound lies a imidazo[1,2-apyrazine] scaffold, which is a heterocyclic aromatic system known for its versatility in medicinal chemistry. This particular scaffold has been extensively studied for its ability to interact with biological targets, making it a valuable building block for the design of novel therapeutic agents. The cyclopropyl substituent appended to the imidazo[1,2-apyrazine] ring introduces additional conformational constraints, which can influence the compound's binding affinity and selectivity. Such structural features are often exploited to optimize drug-like properties, including solubility, metabolic stability, and pharmacokinetic profiles.

The ethylamine moiety at the terminal position of the molecule further enhances its potential as a pharmacophore. This functional group is commonly found in bioactive molecules and can contribute to both the physical and chemical properties of the compound. The overall structure of 1-(1-{imidazo[1,2-apyrazin-3-yl}cyclopropyl)ethan-1-amine thus presents a rich landscape for exploration in terms of biological activity and chemical reactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. These tools have been instrumental in understanding the interactions between 1-(1-{imidazo[1,2-apyrazin-3-yl}cyclopropyl)ethan-1-amine and various biological targets, including enzymes and receptors. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases, which are critical targets in oncology research. The ability to predict these interactions computationally has significantly accelerated the drug discovery process.

In vitro studies have begun to unravel the pharmacological potential of this compound. Initial experiments have shown that 1-(1-{imidazo[1,2-apyrazin-3-yl}cyclopropyl)ethan-1-amine demonstrates moderate binding affinity to several protein targets. These findings are particularly intriguing given the growing interest in multitargeted drugs, which aim to simultaneously modulate multiple biological pathways. The structural features of this compound make it a candidate for such an approach, potentially offering therapeutic benefits that single-target agents may not provide.

The synthesis of 1-(1-{imidazo[1,2-apyrazin-3-yl}cyclopropyl)ethan-1-amine presents unique challenges due to its complex architecture. However, recent developments in synthetic methodologies have made it more feasible to construct such molecules efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in assembling the imidazo[1,2-apyrazine] core and other functional groups. These advances have not only improved yield but also reduced the environmental impact of synthetic processes.

As research progresses, the applications of 1-(1-{imidazo[1,2-apyrazin-3-yl}cyclopropyl)ethan-1-amine are expected to expand beyond traditional pharmaceuticals. Its structural motifs could be adapted for use in agrochemicals or materials science, where similar heterocyclic systems are known to play important roles. The versatility of this compound underscores the importance of interdisciplinary collaboration in chemical research.

The development of new analytical techniques has also contributed to a deeper understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been crucial in characterizing its molecular structure and dynamics. These tools provide insights into how the compound behaves in different environments, which is essential for optimizing its performance in biological systems.

Future studies are likely to focus on exploring the therapeutic potential of derivatives of 2229473-98-5 and 1-(1-{imidazo[1,2-apryazin]-3-y]}cyclopropylethan]-l-am ine. By modifying specific functional groups or introducing new ones, researchers can fine-tune the biological activity and pharmacokinetic properties of these molecules. Such modifications may lead to the discovery of novel drugs with improved efficacy and reduced side effects.

The role of artificial intelligence (AI) in drug discovery cannot be overstated. AI algorithms are being increasingly used to predict how different compounds will behave biologically based on their structures. These predictions can guide experimental design and reduce the time required to identify promising candidates for further testing. The integration of AI with traditional wet-lab techniques has already led to significant breakthroughs in pharmaceutical research.

In conclusion,2229473 98 5and its counterpart product name, 111{imida z o [ 12 ap ry azin - 31 y l } cy clo prop y l } eth an - l - am ine, represent a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Their potential applications span multiple fields, from medicine to materials science, highlighting their broad utility. As research continues，the full therapeutic promiseof these compounds is expectedto comeinto sharper focus，leadingto new treatmentsand innovations that benefit society as a whole.